Cas no 78916-49-1 (1,3-Dimethoxy-5-styrylbenzene)

1,3-Dimethoxy-5-styrylbenzene structure

Product Name:1,3-Dimethoxy-5-styrylbenzene

CAS No:78916-49-1

Molecular Formula:C₁₆H₁₆O₂

Molecular Weight:240.2970

MDL:MFCD00210545

CID:564339

PubChem ID:87569013

1,3-Dimethoxy-5-styrylbenzene Properties

Names and Identifiers

- Benzene,1,3-dimethoxy-5-(2-phenylethenyl)-
- 1,3-dimethoxy-5-[(E)-2-phenylethenyl]benzene
- 3,5-Dimethoxystilbene
- 1,3-Dimethoxy-5-styrylbenzene
- Benzene, 1,3-dimethoxy-5-(2-phenylethenyl)-
- (E)-1,3-dimethoxy-5-styrylbenzene
- 1,3-dimethoxy-5-(2-phenylethenyl)benzene
- BIYGTLDPTJMNET-UHFFFAOYSA-N
- A815783
- A839529
- Pinosylvin dimethyl ether
- BCP18619
- DTXSID201032440
- FT-0660020
- AKOS028109867
- Trans-3,5-Dimethoxystilbene;trans-Pinosylvin dimethyl ether
- FT-0641701
- (e)-3,5-dimethoxystilbene
- 3,5-dimethoxystilbene, AldrichCPR
- SCHEMBL918727
- CHEBI:173733
- NSC-43313
- Q27276649
- AS-58979
- CHEMBL188181
- 1,3-dimethoxy-5-[(1E)-2-phenylethenyl]benzene
- BDBM50394654
- Trans-3,5-Dimethoxystilbene
- D2592
- DWA4D52V24
- HMS3087I14
- Z3245416406
- 3,5-Dimethoxystilbene ,
- SCHEMBL918726
- UNII-DWA4D52V24
- SMR001527275
- Pinosylvin, dimethyl ether
- Benzene, 1,3-dimethoxy-5-((1E)-2-phenylethenyl)-
- Benzene, 1,3-dimethoxy-5-(2-phenylethenyl)-, (E)-
- trans-Pinosylvin dimethyl ether
- Benzene, 1,3-dimethoxy-5-[(1E)-2-phenylethenyl]-
- 78916-49-1
- CS-0323981
- NSC43313
- D90087
- AC-24222
- MLS002608528
- 3,5-dimethoxy-trans-stilbene
- DTXSID301016205
- NS00076606
- Stilbene, 3,5-dimethoxy-, (E)-
- MFCD00210545
- (E)-1-(3,5-Dimethoxyphenyl)-2-phenylethene
- 21956-56-9
- AKOS000277656
- +Expand
- MDL： MFCD00210545
- InChIKey： BIYGTLDPTJMNET-UHFFFAOYSA-N
- Inchi： 1S/C16H16O2/c1-17-15-10-14(11-16(12-15)18-2)9-8-13-6-4-3-5-7-13/h3-12H,1-2H3
- SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=C(C([H])=C([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C=1[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 240.11500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 240.115029749g/mol
Heavy Atom Count: 18
Complexity: 244
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Surface Charge: 0
Topological Polar Surface Area: 18.5

Experimental Properties

LogP: 3.87420
PSA: 18.46000
Merck: 7451
Refractive Index: 1.615
Boiling Point: 376.5±11.0 °C at 760 mmHg
Melting Point: 54.0 to 57.0 deg-C
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 150.7±18.8 °C
Color/Form: Light yellow crystalline powder.
Solubility: Not determined.
Density: 1.1±0.1 g/cm3

1,3-Dimethoxy-5-styrylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003J4V-1g	3,5-Dimethoxystilbene ,	78916-49-1	>98.0%(GC)	1g	$223.00	2024-04-21
A2B Chem LLC	AB63967-1g	1,3-Dimethoxy-5-styrylbenzene	78916-49-1	>98.0%(GC)	1g	$186.00	2024-04-19
Aaron	AR003JD7-100mg	3,5-Dimethoxystilbene ,	78916-49-1	97%	100mg	$16.00
abcr	AB142039-1 g	3,5-Dimethoxystilbene, 98%; .	78916-49-1	98%	1 g	€221.70	2023-07-20
Alichem	A019087820-5g	1,3-Dimethoxy-5-styrylbenzene	78916-49-1	97%	5g	$463.32	2023-09-01
Crysdot LLC	CD12030864-1g	1,3-Dimethoxy-5-styrylbenzene	78916-49-1	97%	1g	$200	2024-07-24
eNovation Chemicals LLC	Y1233865-1g	3,5-Dimethoxystilbene ,	78916-49-1	98%	1g	$230
TRC	D483773-100mg	1,3-Dimethoxy-5-styrylbenzene	78916-49-1		100mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1958070-1g	3,5-Dimethoxystilbene	78916-49-1	98%	1g	￥1170.00	2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D870913-200mg	3,5-Dimethoxystilbene	78916-49-1	98%	200mg	315.00

1,3-Dimethoxy-5-styrylbenzene Synthesis

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1,3-Dimethoxy-5-styrylbenzene Related Literature

1. 861. The chemistry of extractives from hardwoods. Part XXVIII. The occurrence of 3 : 4 : 3′ : 5′-tetrahydroxy- and 3 : 4 : 5 : 3′ : 5′-pentahydroxy-stilbene in Vouacapoua species

F. E. King,T. J. King,D. H. Godson,L. C. Manning J. Chem. Soc. 1956 4477
2. Mizoroki–Heck reactions catalyzed by palladium dichloro-bis(aminophosphine) complexes under mild reaction conditions. The importance of ligand composition on the catalytic activity

Miriam Oberholzer,Christian M. Frech Green Chem. 2013 15 1678
3. Structure and synthesis of the phenanthrenes Tal and TaV from Tamus communis

Roy M. Letcher,Kum-Moon Wong J. Chem. Soc. Perkin Trans. 1 1978 739
4. A new phenanthrene synthesis

Charles Brown,Bernardus J. Sikkel,Christopher F. Carvalho,Melvyn V. Sargent J. Chem. Soc. Perkin Trans. 1 1982 3007
5. Photochemical cyclisation of 2-iodostilbenes

Roy M. Letcher,Kum-Moon Wong J. Chem. Soc. Perkin Trans. 1 1977 178
6. Stereoselective synthesis of hydroxy stilbenoids and styrenes by atom-efficient olefination with thiophthalides

Prithiba Mitra,Brateen Shome,Saroj Ranjan De,Anindya Sarkar,Dipakranjan Mal Org. Biomol. Chem. 2012 10 2742
7. Hydroxylated di- and tri-styrylbenzenes, a new class of antiplasmodial agents: discovery and mechanism of action

Naina Sharma,Dinesh Mohanakrishnan,Amit Shard,Abhishek Sharma,Arun K. Sinha,Dinkar Sahal RSC Adv. 2016 6 49348
8. Molecular insight into the differential anti-androgenic activity of resveratrol and its natural analogs: in silico approach to understand biological actions

Sandipan Chakraborty,Avinash Kumar,Nasir A. Butt,Liangfen Zhang,Raquema Williams,Agnes M. Rimando,Pradip K. Biswas,Anait S. Levenson Mol. BioSyst. 2016 12 1702
9. CuI/1,10-phen/PEG promoted decarboxylation of 2,3-diarylacrylic acids: synthesis of stilbenes under neutral and microwave conditions with an in situ generated recyclable catalyst

Yong Zou,Qi Huang,Tong-kun Huang,Qing-chun Ni,En-sheng Zhang,Tian-long Xu,Mu Yuan,Jun Li Org. Biomol. Chem. 2013 11 6967
10. Phenylalanine ammonia-lyase, a key component used for phenylpropanoids production by metabolic engineering

Jian-Qiang Kong RSC Adv. 2015 5 62587

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